Cas no 79314-49-1 (2-(4-Fluorophenyl)-2-Phenylethylamine Hydrochloric Acid Salt)

• Product Name: 2-(4-Fluorophenyl)-2-Phenylethylamine Hydrochloric Acid Salt
• CAS No: 79314-49-1
• MF: C₁₄H₁₅ClFN
• MW: 251.727006196976
• MDL: MFCD02089463
• CID: 1796837
• PubChem ID: 17749836
• Update Time: 2025-06-08

2-(4-Fluorophenyl)-2-Phenylethylamine Hydrochloric Acid Salt Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluorophenyl)-2-phenylethylamine hydrochloride
• AGN-PC-01LQPZ
• SureCN3891276
• CTK7E2848
• PPA-Q05-1
• AR3848
• AG-A-31043
• KB-14927
• 2-(4-FLUOROPHENYL)-2-PHENYLETHYLAMINE HCL
• 2-(4-fluorophenyl)-2-phenylethanamine
• hydrochloride
• 2-(4-fluorophenyl)-2-phenylethanamine,hydrochloride
• 2-(4-Fluorophenyl)-2-Phenylethylamine Hydrochloric Acid Salt
• DTXSID80590015
• 2-(4-Fluorophenyl)-2-phenylethylamine, HCl
• 2-(4-fluorophenyl)-2-phenylethan-1-amine hydrochloride
• 2-(4-fluorophenyl)-2-phenylethylamine hydrochloride, AldrichCPR
• SCHEMBL3891276
• MFCD02089463
• 2-(4-Fluorophenyl)-2-phenylethan-1-amine--hydrogen chloride (1/1)
• 2-(4-Fluorophenyl)-2-phenylethanamine hydrochloride
• CS-0171275
• 2-(4-Fluorophenyl)-2-phenylethan-1-aminehydrochloride
• 79314-49-1
• 2-(4-Fluorophenyl)-2-phenylethanaminehydrochloride
• 2-(4-fluorophenyl)-2-phenylethanamine;hydrochloride

• MDL： MFCD02089463
• Inchi： 1S/C14H14FN.ClH/c15-13-8-6-12(7-9-13)14(10-16)11-4-2-1-3-5-11;/h1-9,14H,10,16H2;1H
• InChI Key： IXMWRYOJMBHXBI-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1)C(CN)C1C=CC=CC=1

Computed Properties

• Exact Mass: 251.0877053g/mol
• Monoisotopic Mass: 251.0877053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Color/Form: Solid

2-(4-Fluorophenyl)-2-Phenylethylamine Hydrochloric Acid Salt Security Information

• Signal Word：Danger
• Hazard Statement： H301;H315;H318;H335;H410
• Warning Statement： P261;P273;P280;P301+P310;P305+P351+P338;P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 2-(4-Fluorophenyl)-2-Phenylethylamine Hydrochloric Acid Salt

Comprehensive Overview of 2-(4-Fluorophenyl)-2-Phenylethylamine Hydrochloric Acid Salt (CAS No. 79314-49-1)

2-(4-Fluorophenyl)-2-Phenylethylamine Hydrochloric Acid Salt (CAS No. 79314-49-1) is a chemically synthesized compound that has garnered significant interest in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of arylalkylamines, which are known for their diverse applications in medicinal chemistry. The presence of both a fluorophenyl and a phenylethylamine moiety in its structure makes it a subject of study for potential therapeutic properties.

Researchers have explored the pharmacological properties of 2-(4-Fluorophenyl)-2-Phenylethylamine Hydrochloric Acid Salt due to its structural similarity to other bioactive molecules. The fluorine substitution on the phenyl ring is particularly noteworthy, as it can influence the compound's metabolic stability and binding affinity to biological targets. This characteristic has led to investigations into its potential role in central nervous system (CNS) modulation, a topic of high relevance in contemporary neuroscience.

In recent years, the demand for fluorinated compounds like 2-(4-Fluorophenyl)-2-Phenylethylamine Hydrochloric Acid Salt has surged, driven by their utility in drug discovery and biochemical assays. Fluorination is a common strategy in medicinal chemistry to enhance the bioavailability and selectivity of drug candidates. This compound's unique structure aligns with the growing trend of designing next-generation therapeutics with improved efficacy and safety profiles.

The synthesis of 2-(4-Fluorophenyl)-2-Phenylethylamine Hydrochloric Acid Salt involves multi-step organic reactions, including amine alkylation and salt formation. These processes are critical for achieving high purity and yield, which are essential for research and development purposes. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize this compound, ensuring its suitability for further studies.

One of the most frequently asked questions about 2-(4-Fluorophenyl)-2-Phenylethylamine Hydrochloric Acid Salt pertains to its solubility and stability under various conditions. These properties are crucial for researchers who need to handle the compound in laboratory settings. Studies indicate that it exhibits good solubility in polar solvents like water and methanol, making it convenient for in vitro experiments. Its stability is also a key consideration, especially when stored under controlled environmental conditions.

The potential applications of 2-(4-Fluorophenyl)-2-Phenylethylamine Hydrochloric Acid Salt extend beyond basic research. Its structural features make it a candidate for molecular probes and diagnostic tools in biomedical research. For instance, its fluorescence properties, if any, could be exploited in imaging studies to track biological processes. Such applications are increasingly relevant in the era of precision medicine, where tailored solutions are sought for complex diseases.

Another area of interest is the compound's potential role in neuropharmacology. Given the rising prevalence of neurological disorders, there is a pressing need for novel compounds that can modulate neurotransmitter systems. The phenylethylamine backbone of 2-(4-Fluorophenyl)-2-Phenylethylamine Hydrochloric Acid Salt suggests possible interactions with dopaminergic or serotonergic pathways, though further studies are needed to confirm these effects.

From a regulatory perspective, 2-(4-Fluorophenyl)-2-Phenylethylamine Hydrochloric Acid Salt is typically used in controlled research environments. Compliance with Good Laboratory Practices (GLP) and other ethical guidelines is paramount to ensure safe and responsible handling. Researchers are advised to consult material safety data sheets (MSDS) and local regulations before working with this compound.

In summary, 2-(4-Fluorophenyl)-2-Phenylethylamine Hydrochloric Acid Salt (CAS No. 79314-49-1) represents a versatile compound with promising applications in pharmaceutical research and biomedical sciences. Its unique chemical structure, combined with the growing interest in fluorinated pharmaceuticals, positions it as a valuable tool for advancing scientific knowledge. As research continues, this compound may unlock new possibilities in drug development and therapeutic innovation.